Cas no 1565620-86-1 (Methyl 1-(2,2-difluoroethyl)piperidine-2-carboxylate)

• Product Name: Methyl 1-(2,2-difluoroethyl)piperidine-2-carboxylate
• CAS No: 1565620-86-1
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 6594556
• PubChem ID: 78958712
• Update Time: 2025-05-20

Methyl 1-(2,2-difluoroethyl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• NS-00151
• methyl 1-(2,2-difluoroethyl)piperidine-2-carboxylate
• AKOS017402319
• 1565620-86-1
• Methyl 1-(2,2-difluoroethyl)piperidine-2-carboxylate

• Inchi： 1S/C9H15F2NO2/c1-14-9(13)7-4-2-3-5-12(7)6-8(10)11/h7-8H,2-6H2,1H3
• InChI Key： IVFKKRGVEHIKRK-UHFFFAOYSA-N
• SMILES： FC(CN1CCCCC1C(=O)OC)F

Computed Properties

• Exact Mass: 207.10708505g/mol
• Monoisotopic Mass: 207.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on Methyl 1-(2,2-difluoroethyl)piperidine-2-carboxylate

Methyl 1-(2,2-difluoroethyl)piperidine-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 1565620-86-1, commonly referred to as Methyl 1-(2,2-difluoroethyl)piperidine-2-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered cyclic amine, with a methyl ester group and a difluoroethyl substituent. The difluoroethyl group introduces unique electronic and steric properties, making this compound a valuable tool in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of Methyl 1-(2,2-difluoroethyl)piperidine-2-carboxylate as a precursor in the synthesis of bioactive molecules. Its structure allows for facile modifications, enabling researchers to explore its role in various therapeutic areas. For instance, the piperidine ring is known for its ability to form hydrogen bonds, which is crucial in drug design for improving bioavailability and target binding affinity.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and esterifications. The difluoroethyl group can be introduced via various methods, such as alkylation or coupling reactions, depending on the desired stereochemistry and regioselectivity. These methods have been optimized in recent years to enhance yield and purity, making the compound more accessible for research purposes.

In terms of applications, Methyl 1-(2,2-difluoroethyl)piperidine-2-carboxylate has shown promise in the development of antiviral agents. Its ability to inhibit key viral enzymes has been demonstrated in preclinical studies, suggesting its potential as a lead compound for antiviral drug development. Additionally, the compound's unique structure has been leveraged in the design of peptide mimetics, which are increasingly important in modern drug discovery.

Another area where this compound has made an impact is in materials science. The difluoroethyl group imparts fluorine's electronegativity into the molecule, which can influence its physical properties such as solubility and stability. These properties make it a candidate for use in advanced materials, including polymers and coatings with enhanced performance characteristics.

Looking ahead, ongoing research is focused on understanding the stereochemical outcomes of reactions involving Methyl 1-(2,2-difluoroethyl)piperidine-2-carboxylate. Stereochemistry plays a critical role in determining a molecule's biological activity, and controlling it during synthesis is essential for developing effective drugs. Recent advancements in asymmetric catalysis have opened new avenues for producing enantiomerically pure versions of this compound.

In conclusion, Methyl 1-(2,2-difluoroethyl)piperidine-2-carboxylate (CAS No. 1565620-86-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in academia and industry alike. As our understanding of its properties continues to grow, so too does its potential to contribute to groundbreaking discoveries in medicine and materials science.